Ethyldiphenylphosphine oxide
Overview
Description
Ethyldiphenylphosphine oxide is a chemical compound with the formula C14H15OP . It has a molecular weight of 230.2421 .
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 15 hydrogen atoms, and 1 phosphorus atom . The 3D structure of the molecule can be viewed using specific software .Chemical Reactions Analysis
This compound can act as a reactant in various reactions. For example, it can be used in the regioselective lactonization of unsymmetrical 1,4-diols, synthesis of a nanostructured dioxomolybdenum (VI) catalyst for liquid-phase epoxidation of olefins, reduction of tertiary phosphine oxides with DIBAL-H, and diphenylphosphineyl-mediated synthesis of ketones .Scientific Research Applications
Synthesis and Nucleophilic Additions
A study by Bondarenko et al. (2021) developed a method for synthesizing β-functionalized ethyldiphenylphosphine oxides. This method utilizes 2-phenoxyethyldiphenylphosphine oxide for nucleophilic additions of PH- and NH-nucleophiles (Bondarenko et al., 2021).
Phosphine Oxide Polymer Applications
Kim et al. (2005) developed a phosphine oxide polymer for transferring nanoparticles from organic solvents to water, retaining their physical properties and reactivities (Kim et al., 2005).
Complexing with Alkali Metals
Antoshin et al. (2009) synthesized β-carbonylphosphine oxides and phenyl-substituted ethylenediphosphine oxides, studying their complexing with alkali metals cations. These compounds showed Li/Na selectivity (Antoshin et al., 2009).
Phosphine Oxide in Organic Light Emitting Diodes
Yoo et al. (2013) synthesized a benzoimidazole phosphine oxide-based electron transporting material for green emitting phosphorescent organic light emitting diodes, enhancing device efficiencies (Yoo et al., 2013).
Resolution of Acyclic P-stereogenic Phosphine Oxides
Bagi et al. (2018) worked on the resolution of ethyl-(2-methylphenyl)-phenylphosphine oxide, an example of acyclic P-chiral phosphine oxides, for the preparation of pure enantiomers (Bagi et al., 2018).
Novel Phosphorus Radical-Based Routes
Murphy et al. (2005) utilized radicals derived from ethylpiperidine hypophosphite and diethylphosphine oxide in synthesizing the alkaloid horsfiline (Murphy et al., 2005).
Adsorption Studies
Kowalchuk et al. (2005) examined the adsorption of ethyldiphenylphosphine and this compound in mesoporous materials, revealing interactions with the framework (Kowalchuk et al., 2005).
Organolanthanide-Catalyzed Synthesis
Kawaoka and Marks (2004) reported the organolanthanide-mediated synthesis of diphenylphosphine-terminated polyethylenes (Kawaoka & Marks, 2004).
Phosphine Oxide in Electrophosphorescent Organic Light Emitting Devices
Von Ruden et al. (2010) investigated phosphine oxide-based materials for blue electrophosphorescent organic light emitting devices, achieving high efficiencies (Von Ruden et al., 2010).
Safety and Hazards
Future Directions
While many phosphine oxides have already been discovered and developed over the past century, many opportunities nevertheless exist for further developments towards new extraction processes and new catalytic materials by fine-tuning the electronic and steric properties of substituents on the central phosphorus atom .
Mechanism of Action
Target of Action
Ethyldiphenylphosphine oxide is a specialized organophosphorus compound with potential as a ligand in coordination chemistry . Its structure, featuring both alkyl and aryl groups attached to phosphorus, allows it to coordinate with various metal centers . These metal centers can be considered as the primary targets of this compound.
Mode of Action
The interaction of this compound with its targets influences the reactivity and stability of metal complexes . This coordination is central to studies on catalysis, where this compound-modified catalysts are examined for their efficiency in facilitating reactions such as hydrogenation, carbon-carbon bond formation, and oxidation processes .
Result of Action
This compound’s action results in the formation of metal complexes that can facilitate various catalytic reactions . These reactions can lead to the formation of new compounds, influencing the overall chemical environment. The specific molecular and cellular effects would depend on the nature of the reaction and the context in which it is used.
Biochemical Analysis
Biochemical Properties
Ethyldiphenylphosphine oxide’s structure allows it to coordinate with various metal centers, influencing the reactivity and stability of metal complexes . This coordination is central to studies on catalysis, where this compound-modified catalysts are examined for their efficiency in facilitating reactions such as hydrogenation, carbon-carbon bond formation, and oxidation processes .
Molecular Mechanism
It is known to coordinate with various metal centers, influencing the reactivity and stability of metal complexes
Properties
IUPAC Name |
[ethyl(phenyl)phosphoryl]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15OP/c1-2-16(15,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKTGKEBIBGSCLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15OP | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70169577 | |
Record name | Ethyldiphenylphosphine oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70169577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1733-57-9 | |
Record name | Ethyldiphenylphosphine oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1733-57-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyldiphenylphosphine oxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001733579 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyldiphenylphosphine oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70169577 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyldiphenylphosphine oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.517 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | ETHYLDIPHENYLPHOSPHINE OXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CB83WF95OB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the structural characteristics of Ethyldiphenylphosphine oxide?
A1: this compound (C14H15OP) features a central phosphorus atom with a distorted tetrahedral geometry. This phosphorus atom is bonded to an oxygen atom (P=O bond length: 1.484 Å []), two phenyl groups (P-C bond lengths: 1.796 - 1.800 Å []), and an ethyl group. The O-P-C bond angles range from 111.6° to 114.1°, while the C-P-C angles are between 105.2° and 107.5° [].
Q2: How can this compound be synthesized?
A2: One synthetic route involves the deoxygenation of (1-hydroxyethyl)diphenylphosphine oxide derivatives using diphosphorus tetraiodide []. Another method utilizes the reaction of this compound with butyl-lithium and benzaldehyde, followed by elimination of diphenylphosphinate ion in a basic environment to yield the desired product [].
Q3: What is the significance of the configurational stability of lithiated this compound in organic synthesis?
A3: Research suggests that lithiated this compound is not configurationally stable in tetrahydrofuran (THF) at -78°C, a common reaction condition []. This lack of stability is evident in its rapid reaction with aldehydes like phenylalanine-derived aldehyde, resulting in the formation of all four possible diastereoisomeric alcohols []. This information is crucial for synthetic chemists planning to utilize this compound in stereoselective reactions.
Q4: Can this compound act as a synthetic equivalent for other compounds?
A4: Yes, 2-phenoxythis compound, a readily available compound, can be used as a convenient equivalent for diphenylvinylphosphine oxide in nucleophilic addition reactions []. This approach allows for the synthesis of β-functionalized ethyldiphenylphosphine oxides by reacting with various PH- and NH-nucleophiles in dimethyl sulfoxide (DMSO) in the presence of potassium hydroxide [].
Q5: Are there any applications of this compound derivatives in material science?
A5: Yes, this compound derivatives have shown promise in developing highly sensitive luminescent temperature probes []. For example, lanthanide(III) complexes chemically bonded to this compound-functionalized polydimethylsiloxane exhibit a high relative thermal sensitivity, making them suitable for temperature sensing applications within a specific temperature range [].
Q6: Does this compound participate in coordination chemistry?
A6: this compound can act as a ligand in coordination complexes. It coordinates to metal centers through its oxygen atom, as seen in the formation of Pd(II) and Pt(II) complexes []. The specific coordination geometry and resulting complex properties depend on factors such as the metal ion, ancillary ligands, and reaction conditions [].
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